4,5-Dihydro-3-isopropylfuran-2(3H)-one

• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 3-propan-2-yloxolan-2-one
• InChI: InChI=1S/C7H12O2/c1-5(2)6-3-4-9-7(6)8/h5-6H,3-4H2,1-2H3
• InChI Key: DIJBVDNZHHSFOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCOC1=O

Description

4,5-Dihydro-3-isopropylfuran-2(3H)-one is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 8.3 g (66 mmol) of α-isopropylidene-γ-butyrolactone and 0.5 g of 10% Pd-C in 200 mL of EtOAc was hydrogenated at 40 p.s.i. in a Parr shaker until H2 uptake ceased (ca. 1 h). The catalyst was removed by filtration through Celite, the solvent removed, and the product distilled to yield 7.8 (93%) of α-isopropyl-γ-butyrolactone as a colorless liquid: bp 53°-54° C./0.2-0.3 torr. The 1H-nmr and IR were identical to those reported by Kendall and Wells, Aust. J. Chem. 27(10), 2293-2295 (1974).

Synthesis routes and methods II

Procedure details

In a 250 mL autoclave a mixture of 2-isopropylidene-γ-butyrolactone (10.5 g) and Pd-catalyst (10 wt. % Pd on carbon, 0.050 g) in ethanol (10 mL) was treated with hydrogen (6 bar) at 60° C. for 18 h. Upon completion of the hydrogenation, the mixture was filtered and concentrated on a rotary evaporator to give 9.70 g (91%) of the title compound.